Cas no 1248031-70-0 (hexane-2-sulfonamide)

• Product Name: hexane-2-sulfonamide
• CAS No: 1248031-70-0
• MF: C₆H₁₅NO₂S
• MW: 165.253800630569
• CID: 4580706
• Update Time: 2025-05-23

hexane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• hexane-2-sulfonamide
• 2-Hexanesulfonamide

• Inchi： 1S/C6H15NO2S/c1-3-4-5-6(2)10(7,8)9/h6H,3-5H2,1-2H3,(H2,7,8,9)
• InChI Key： VBYBSBGCKDDXBU-UHFFFAOYSA-N
• SMILES： CC(S(N)(=O)=O)CCCC

Additional information on hexane-2-sulfonamide

Hexane-2-Sulfonamide: A Comprehensive Overview

Hexane-2-sulfonamide, also known by its CAS number 1248031-70-0, is a chemical compound that has garnered significant attention in recent years due to its versatile applications in various fields. This compound is a sulfonamide derivative, characterized by its unique structure and functional groups. The hexane-2-sulfonamide molecule consists of a six-carbon chain (hexane) with a sulfonamide group (-SO₂NH₂) attached at the second carbon position. This structural feature imparts distinctive chemical and physical properties to the compound, making it suitable for a wide range of uses.

One of the most notable aspects of hexane-2-sulfonamide is its role in pharmaceutical research. Recent studies have highlighted its potential as a building block for drug development. The sulfonamide group is known for its ability to act as a bioisostere, which can mimic the effects of other functional groups in drug molecules. This property makes hexane-2-sulfonamide an attractive candidate for designing bioactive compounds with improved pharmacokinetic profiles. Researchers have explored its application in developing inhibitors for various enzymes, including kinases and proteases, which are key targets in treating diseases such as cancer and inflammatory disorders.

In addition to its pharmaceutical applications, hexane-2-sulfonamide has found utility in materials science. The compound's ability to form stable amide bonds makes it valuable in polymer chemistry. Recent advancements have demonstrated its use as a precursor for synthesizing polyamides with enhanced mechanical and thermal properties. These polymers are being investigated for their potential in manufacturing high-performance materials for aerospace, automotive, and electronics industries.

The synthesis of hexane-2-sulfonamide involves a multi-step process that typically begins with the sulfonation of hexane followed by amidation. Recent research has focused on optimizing these steps to improve yield and reduce environmental impact. For instance, catalytic methods using green chemistry principles have been employed to minimize waste and energy consumption during the synthesis process. These advancements not only enhance the economic viability of producing hexane-2-sulfonamide but also align with global sustainability goals.

Another area where hexane-2-sulfonamide has shown promise is in analytical chemistry. Its ability to act as a chiral resolving agent has been leveraged in separating enantiomers during chromatographic processes. This application is particularly significant in the production of chiral drugs, where enantiomeric purity is critical for therapeutic efficacy and safety.

From an environmental perspective, understanding the degradation pathways of hexane-2-sulfonamide is crucial for assessing its ecological impact. Recent studies have examined its biodegradation under various conditions, revealing that it undergoes microbial transformation into less harmful byproducts. These findings contribute to developing safer disposal methods and reducing the compound's environmental footprint.

In conclusion, hexane-2-sulfonamide (CAS No: 1248031-70-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its role in pharmaceuticals, materials science, polymer chemistry, and analytical chemistry underscores its importance in modern research and industry. As ongoing studies continue to uncover new potentials and optimize existing processes, hexane-2-sulfonamide is poised to play an even greater role in shaping future innovations.